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Cat. No.: B152509

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dimethoxybenzene (DMB), an organic compound with the formula C₆H₄(OCH₃)₂, is a white

crystalline solid with a characteristic sweet, floral odor.[1] It is a member of the

dimethoxybenzene isomer family and finds applications in various fields, including as a

precursor in organic synthesis and as a component in fragrance formulations. In the context of

drug development and materials science, a thorough understanding of its solid-state structure

is paramount. The crystalline arrangement of molecules dictates crucial physicochemical

properties such as solubility, dissolution rate, stability, and bioavailability, all of which are critical

parameters in the pharmaceutical industry. This guide provides a comprehensive technical

overview of the crystal structure of 1,4-dimethoxybenzene, detailing its crystallographic

parameters, molecular geometry, and the intermolecular forces that govern its solid-state

architecture.
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Molecular and Crystal Structure of 1,4-
Dimethoxybenzene
The crystal structure of 1,4-dimethoxybenzene has been a subject of study for several

decades, with initial determinations dating back to 1950.[2][3] However, for the highest level of

precision required by modern research standards, this guide refers to the redetermined

structure, which offers greater accuracy.[2][3][4]

Crystallographic Data
The crystal structure of 1,4-dimethoxybenzene has been definitively characterized by single-

crystal X-ray diffraction. The compound crystallizes in the orthorhombic system with the

centrosymmetric space group Pbca.[2][3][4] This space group indicates the presence of a

center of inversion, glide planes, and screw axes as symmetry elements within the unit cell. A

summary of the key crystallographic data from the redetermination at 150 K is presented in

Table 1.[2][3][4]

Parameter Value

Chemical Formula C₈H₁₀O₂

Molar Mass 138.16 g·mol⁻¹

Crystal System Orthorhombic

Space Group Pbca

a 7.1757 (3) Å

b 6.2769 (2) Å

c 16.5573 (7) Å

α, β, γ 90°

Volume 745.76 (5) Å³

Z 4

Temperature 150 (1) K

R-factor 0.037
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Table 1: Crystallographic data for 1,4-dimethoxybenzene at 150 K.[2][3][4]

Molecular Geometry and Conformation
Within the crystal lattice, the 1,4-dimethoxybenzene molecule is centrosymmetric.[2][4] The

benzene ring is planar, as expected for an aromatic system. The two methoxy groups are

situated at the para positions of the benzene ring. The conformation of the methoxy groups

relative to the benzene ring is a critical feature. In the solid state, the molecule adopts a

conformation where the methyl groups of the methoxy substituents are oriented in a generally

planar arrangement with the benzene ring.

Intermolecular Interactions and Crystal Packing
The packing of 1,4-dimethoxybenzene molecules in the crystal is primarily governed by weak

intermolecular interactions. A key interaction that helps to establish the packing is a C—H···O

hydrogen bond.[2][3][4] In this interaction, a hydrogen atom from a benzene ring of one

molecule interacts with an oxygen atom of a methoxy group on an adjacent molecule. These

interactions, along with van der Waals forces, create a stable, three-dimensional crystalline

architecture. The molecules are arranged in a herringbone-like pattern, a common packing

motif for aromatic compounds.

A schematic representation of the C-H···O intermolecular interaction between two adjacent 1,4-

dimethoxybenzene molecules in the crystal lattice.

Experimental Determination of the Crystal
Structure: A Step-by-Step Workflow
The determination of the crystal structure of a small molecule like 1,4-dimethoxybenzene is a

well-established process that relies on single-crystal X-ray diffraction. The following protocol

outlines the essential steps involved.

Crystal Growth
The prerequisite for single-crystal X-ray diffraction is the availability of high-quality single

crystals. For 1,4-dimethoxybenzene, which is a solid at room temperature, several methods

can be employed for crystallization.
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Slow Evaporation: A saturated solution of 1,4-dimethoxybenzene in a suitable solvent (e.g.,

ethanol, acetone) is prepared.[5] The solvent is then allowed to evaporate slowly and

undisturbed at a constant temperature. This gradual increase in concentration promotes the

formation of well-ordered crystals.

Slow Cooling: A saturated solution is prepared at an elevated temperature. The solution is

then slowly cooled, reducing the solubility of the compound and inducing crystallization. The

rate of cooling is critical; slower rates generally yield better quality crystals.

The choice of solvent is crucial and is often determined empirically. A good solvent for

crystallization is one in which the compound is moderately soluble, with a significant

temperature-dependent solubility for the slow cooling method.

Single-Crystal X-ray Diffraction Data Collection
Once a suitable single crystal is obtained, it is mounted on a goniometer head and placed in

the X-ray beam of a diffractometer.

Data Collection: The crystal is cooled to a low temperature (e.g., 150 K) to minimize thermal

vibrations of the atoms, which results in a more precise structure determination.[2][3][4] The

crystal is then rotated in the X-ray beam, and a series of diffraction images are collected at

different orientations.

Data Reduction: The collected diffraction images are processed to determine the unit cell

dimensions, space group, and the intensities of the diffracted X-ray beams.

Structure Solution and Refinement
The processed diffraction data is then used to solve and refine the crystal structure.

Structure Solution: The initial positions of the atoms in the unit cell are determined using

direct methods or Patterson methods.

Structure Refinement: The atomic positions and their anisotropic displacement parameters

are refined using a least-squares algorithm to obtain the best possible fit between the

observed and calculated diffraction intensities. Hydrogen atoms are typically located from the
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difference Fourier map and their positions and isotropic displacement parameters are

refined.

The quality of the final refined structure is assessed by the R-factor, which should be as low as

possible (typically below 0.05 for a well-determined small molecule structure).
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A workflow diagram illustrating the key stages in the experimental determination of the crystal

structure of 1,4-dimethoxybenzene.

Conclusion
The crystal structure of 1,4-dimethoxybenzene is well-defined, crystallizing in the orthorhombic

Pbca space group. The molecular packing is stabilized by a combination of C—H···O hydrogen

bonds and van der Waals forces, leading to a herringbone arrangement of the molecules. A

precise understanding of this solid-state architecture, obtained through single-crystal X-ray

diffraction, is fundamental for controlling and predicting the material properties of 1,4-

dimethoxybenzene. This knowledge is particularly valuable for professionals in drug

development and materials science, where crystal engineering and polymorphism screening

are integral to the design of materials with desired functionalities. The experimental workflow

detailed herein provides a robust framework for the characterization of this and similar

molecular crystals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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